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Compound of Interest

Compound Name: Naphthalan

Cat. No.: B1208902

Essential Safety and Handling Guide for
Naphthalene

A Note on Terminology: This guide provides safety information for Naphthalene, a solid, white,
volatile chemical (CAS No. 91-20-3). The term "Naphthalan” typically refers to a specific type
of medicinal crude oil from Azerbaijan and is distinct from the chemical naphthalene commonly
used in laboratory and industrial settings. This guide assumes the user is inquiring about the
chemical naphthalene.

Naphthalene is a flammable solid and a suspected carcinogen that is very toxic to aquatic life.
[1][2] Adherence to strict safety protocols is essential to minimize health risks and
environmental contamination. This guide provides immediate, essential information for
researchers, scientists, and drug development professionals on the safe handling and disposal
of naphthalene.

Immediate Safety and Hazard Information

Before handling naphthalene, it is crucial to understand its primary hazards:

o Flammability: Naphthalene is a flammable solid.[1][2] Finely dispersed particles may form
explosive mixtures in air, and vapors from heated or molten naphthalene are flammable.[3]
Keep away from heat, sparks, open flames, and other ignition sources.[2]
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» Health Hazards: Harmful if swallowed and suspected of causing cancer.[1][2] Inhalation can
irritate the nose and throat, and high exposure can lead to headaches, confusion, nausea,
and vomiting.[3] It can also cause skin and eye irritation.[1][4]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1][2] Avoid release
into the environment.[1][5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
naphthalene.
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PPE Category

Recommendation

Citations

Eye Protection

Wear chemical safety goggles
or safety glasses with side
shields. A face shield may be

required for splash hazards.

(2151617

Hand Protection

Use chemical-resistant gloves.
Nitrile or Neoprene gloves are
recommended. Always consult
the glove manufacturer's
chemical resistance guide for

specific breakthrough times.

[6][8][9][10]

Skin & Body Protection

Wear a flame-retardant lab
coat or antistatic protective
clothing. Ensure exposed skin
is covered. Remove and
launder contaminated clothing

before reuse.

[11]

Respiratory Protection

Work in a chemical fume hood
to minimize exposure. If a
respirator is warranted, a
NIOSH-approved air-purifying
respirator with organic vapor
cartridges is necessary. The
specific type depends on the
airborne concentration.

[61112]

Quantitative Data for Respiratory Protection

The selection of respiratory protection is contingent on the concentration of airborne

naphthalene. The Occupational Safety and Health Administration (OSHA) Permissible

Exposure Limit (PEL) is 10 ppm averaged over an 8-hour work shift.[3][12]
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Naphthalene
Concentration

Respirator Type and
Assigned Protection
Factor (APF)

Citations

Up to 100 ppm

APF 10: Air-purifying half-mask
respirator with organic vapor
cartridge(s) and N95, R95, or
P95 filters.

[12]

Up to 250 ppm (IDLH¥)

APF 50: Air-purifying full-
facepiece respirator with
organic vapor cartridge(s) and
N100, R100, or P100 filters.

[12]

Escape Situations

Any air-purifying, full-facepiece
respirator (gas mask) with a
chin-style, front- or back-
mounted organic vapor
canister with an N100, R100,
or P100 filter.

[12]

*IDLH: Immediately Dangerous to Life or Health. The IDLH for naphthalene is 250 ppm.[12]

Operational and Disposal Plans

Follow these procedural steps for the safe handling and disposal of naphthalene.

Pre-Operational Plan: Preparation

» Hazard Review: Read and understand the Safety Data Sheet (SDS) for naphthalene before

beginning work.[1][2]

» Engineering Controls: Ensure a certified chemical fume hood is available and functioning

correctly. Use explosion-proof ventilation and lighting.[1][5]

» Area Designation: Designate a specific area for naphthalene work. The area and all

equipment used must be clearly labeled as "naphthalene contaminated."[13]

» PPE Inspection: Inspect all required PPE for integrity before use.
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o Spill Kit: Ensure a chemical spill kit equipped to handle solid flammable materials is readily
accessible.

« Ignition Source Removal: Remove all potential ignition sources from the designated work
area.[1][2][5] Use non-sparking tools.[1][5]

Operational Plan: Handling Naphthalene

o Don PPE: Put on all required PPE (gloves, lab coat, eye protection) before entering the
designated area.

e Grounding: Ground and bond containers when transferring naphthalene to prevent static
discharge.[1]

o Handling: Handle the solid material carefully to avoid generating dust.[2][14] Keep containers
tightly closed when not in use.[5][6]

e Heating: If heating is required, do so in a controlled manner within the fume hood, away from
any open flames or sparks. Be aware that molten naphthalene presents a significant fire and
contact hazard.[3]

Post-Operational Plan: Decontamination and Disposal

o Decontamination: Thoroughly clean the work area and any non-disposable equipment after
use.

o Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
handling and removing PPE.[1]

o Waste Segregation: All naphthalene-contaminated materials are considered hazardous
waste. This includes empty containers, used gloves, pipette tips, and weighing papers.[13]

¢ Solid Waste Disposal:

o Collect all solid hazardous waste in a designated, clearly labeled, and sealed container.
[13]

o The waste container must be marked with a "CANCER HAZARD" warning.[13]
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e Liquid Waste Disposal:

o Collect any liquid waste containing naphthalene in a separate, clearly labeled, and sealed
container.

o Do not pour naphthalene waste down the drain.[14]

+ Final Disposal: Dispose of all hazardous waste through your institution's Environmental
Health & Safety (EH&S) office, following all local, regional, and national regulations.[5][13]

Naphthalene Handling Workflow

1. Preparation Phase 2. Handling Phase 3. Post-Handling Phase 4. Disposal Phase
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Naphthalene Handling and Disposal Workfiow

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Naphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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